Cas no 838875-37-9 (1-(2-Chlorophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(2-Chlorophenyl)-N-methylmethanesulfonamide
• CAS No: 838875-37-9
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 2174015
• Update Time: 2025-05-22

1-(2-Chlorophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-n-methylmethanesulfonamide
• HMS1601J09
• AM101336
• ST50667033
• {[(2-chlorophenyl)methyl]sulfonyl}methylamine
• 1-(2-Chlorophenyl)-N-methylmethanesulfonamide

• Inchi： 1S/C8H10ClNO2S/c1-10-13(11,12)6-7-4-2-3-5-8(7)9/h2-5,10H,6H2,1H3
• InChI Key： MTDTXGKGAKGHCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6

Additional information on 1-(2-Chlorophenyl)-N-methylmethanesulfonamide

Comprehensive Overview of 1-(2-Chlorophenyl)-N-methylmethanesulfonamide (CAS No. 838875-37-9)

1-(2-Chlorophenyl)-N-methylmethanesulfonamide (CAS 838875-37-9) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chlorophenyl and methylmethanesulfonamide functional groups, has garnered attention for its potential as a bioactive intermediate in drug discovery. Its molecular structure, C₉H₁₂ClNO₂S, offers unique reactivity, making it valuable for synthesizing targeted small molecules.

In recent years, the demand for high-purity sulfonamide compounds like 1-(2-Chlorophenyl)-N-methylmethanesulfonamide has surged due to their role in developing enzyme inhibitors and receptor modulators. Researchers frequently explore its utility in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for neurological and metabolic disorders. The compound’s chlorine substitution at the ortho position enhances its binding affinity to specific biological targets, a feature often highlighted in medicinal chemistry forums.

From an industrial perspective, CAS 838875-37-9 is synthesized via multistep organic reactions, including sulfonylation and N-methylation. Its purity (>98%) is critical for reproducible results in high-throughput screening (HTS). Environmental and safety assessments confirm its stability under standard laboratory conditions, aligning with green chemistry principles. This aligns with the growing trend of sustainable synthesis, a hot topic in 2024 chemical research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the identity of 1-(2-Chlorophenyl)-N-methylmethanesulfonamide. Its solubility profile (soluble in DMSO, acetone) facilitates formulation in in vitro assays. Notably, patents filed between 2020–2023 describe its use in crystal engineering for improved drug delivery systems, addressing common search queries like "sulfonamide solubility enhancement".

The compound’s relevance extends to academic collaborations and cross-disciplinary projects. For instance, its electrophilic properties are exploited in catalysis research, a trending subject in AI-driven material science. Discussions on platforms like ResearchGate often link it to fragment-based drug design (FBDD), reflecting its versatility. FAQs such as "How to store sulfonamide derivatives?" emphasize storing it at 2–8°C in amber vials to prevent degradation.

In summary, 1-(2-Chlorophenyl)-N-methylmethanesulfonamide (CAS 838875-37-9) exemplifies innovation in functionalized sulfonamides. Its dual role as a research tool and precursor molecule positions it at the forefront of modern synthetic chemistry. As interest in tailored molecular scaffolds grows, this compound remains pivotal for advancing precision therapeutics and material sciences.